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Compound of Interest

Compound Name: Disperse Red 11

Cat. No.: B1330411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Disperse Red 11
(C.I. 62015), an anthraquinone-based dye. Understanding the solubility of this compound in

various organic solvents is critical for its application in diverse fields, including the textile and

plastics industries, as well as for toxicological and pharmacological research.[1] This document

outlines its chemical properties, presents available solubility data, and details the experimental

protocols for solubility determination.

Introduction to Disperse Red 11
Disperse Red 11, with the chemical formula C₁₅H₁₂N₂O₃ and a molecular weight of 268.27

g/mol , is a non-ionic, water-insoluble dye.[1][2][3][4] Its IUPAC name is 1,4-diamino-2-

methoxy-9,10-anthraquinone. The structure consists of a planar anthraquinone core with amino

and methoxy group substitutions, which are responsible for its red color. Due to its low water

solubility, it is classified as a disperse dye, primarily used for dyeing hydrophobic synthetic

fibers like polyester, polyamide, and acetate. It is typically applied from a fine aqueous

dispersion, where the dye "dissolves" into the polymer matrix to form a solid-solid solution.

Key Chemical and Physical Properties:

CAS Number: 2872-48-2

Molecular Formula: C₁₅H₁₂N₂O₃
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Molecular Weight: 268.27 g/mol

Appearance: Black powder

Melting Point: 242 °C

Quantitative Solubility Data
Quantitative solubility data for Disperse Red 11 in a wide range of organic solvents is limited in

publicly available literature. However, qualitative descriptions and some specific quantitative

values have been reported. The dye is noted to be soluble in ethanol and acetone. A specific

value for its solubility in water has been determined to be 693.4 µg/L at 25 °C.

Solvent Temperature (°C) Solubility Reference

Water 25 693.4 µg/L

Ethanol Not Specified Soluble

Acetone Not Specified Soluble

The lack of extensive quantitative data highlights an area for further research, particularly for

solvents commonly used in industrial dyeing processes, analytical chemistry, and formulation

development.

Experimental Protocols for Solubility Determination
The solubility of a sparingly soluble dye like Disperse Red 11 can be determined using several

established methods. The two most common and reliable methods are the gravimetric method

and the spectrophotometric method.

The gravimetric method is a direct and straightforward technique that involves measuring the

mass of the solute dissolved in a known volume of solvent.

Detailed Methodology:

Preparation of Saturated Solution: An excess amount of Disperse Red 11 powder is added

to a known volume of the selected organic solvent in a sealed, airtight container (e.g., a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1330411?utm_src=pdf-body
https://www.benchchem.com/product/b1330411?utm_src=pdf-body
https://www.benchchem.com/product/b1330411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


screw-cap vial or flask).

Equilibration: The container is agitated at a constant temperature for an extended period

(e.g., 24-48 hours) to ensure that equilibrium is reached and the solution is fully saturated. A

magnetic stirrer or an orbital shaker can be used for this purpose.

Separation of Undissolved Solid: The saturated solution is allowed to stand undisturbed at

the constant temperature to let the excess, undissolved dye settle. The supernatant is then

carefully separated from the solid residue using filtration (e.g., with a syringe filter, pore size

0.45 µm) or centrifugation followed by decantation. This step is critical to ensure no solid

particles are carried over.

Solvent Evaporation: A precise volume of the clear, saturated filtrate is transferred to a pre-

weighed, clean, and dry evaporating dish. The solvent is then slowly evaporated under

controlled conditions (e.g., in a fume hood, on a hot plate at low heat, or in a vacuum oven)

until only the dry dye residue remains.

Mass Determination: The evaporating dish containing the dry residue is cooled to room

temperature in a desiccator and then weighed on an analytical balance. The process of

heating, cooling, and weighing is repeated until a constant mass is achieved.

Calculation of Solubility: The mass of the dissolved dye is calculated by subtracting the initial

mass of the empty evaporating dish from the final constant mass of the dish with the residue.

The solubility is then expressed in grams per liter (g/L) or other appropriate units by relating

the mass of the residue to the volume of the filtrate used.

This indirect analytical method determines the concentration of a solute in a saturated solution

by measuring its absorbance of light at a specific wavelength. It is particularly suitable for

colored compounds like Disperse Red 11.

Detailed Methodology:

Determination of Maximum Absorbance (λmax): A dilute, non-saturated solution of Disperse
Red 11 is prepared in the chosen solvent. This solution is scanned using a UV-Vis

spectrophotometer over a relevant wavelength range (e.g., 400-700 nm) to identify the

wavelength at which maximum absorbance occurs (λmax). All subsequent measurements

will be performed at this wavelength for maximum sensitivity.
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Preparation of a Calibration Curve: A series of standard solutions of Disperse Red 11 with

known concentrations are prepared in the same solvent. The absorbance of each standard

solution is measured at the predetermined λmax. A graph of absorbance versus

concentration is plotted. According to the Beer-Lambert law, this should result in a linear

relationship. The equation of the line (y = mx + c) is determined, which will be used to find

the concentration of the unknown saturated solution.

Preparation and Analysis of the Saturated Solution: A saturated solution of Disperse Red 11
is prepared and equilibrated as described in the gravimetric method (Steps 1-3).

Dilution and Measurement: A small, known volume of the clear, saturated filtrate is accurately

diluted with the solvent to a concentration that falls within the linear range of the calibration

curve. A serial dilution may be necessary. The absorbance of this diluted solution is then

measured at λmax.

Calculation of Solubility: The concentration of the diluted solution is calculated from its

measured absorbance using the equation from the calibration curve. This value is then

multiplied by the dilution factor to determine the original concentration of the saturated

solution. This final concentration represents the solubility of Disperse Red 11 in the solvent

at the specified temperature.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols for determining

the solubility of Disperse Red 11.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1330411?utm_src=pdf-body
https://www.benchchem.com/product/b1330411?utm_src=pdf-body
https://www.benchchem.com/product/b1330411?utm_src=pdf-body
https://www.benchchem.com/product/b1330411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Saturated Solution
(Excess Dye + Solvent)

Equilibrate at Constant Temp
(e.g., 24-48h agitation)

Separate Supernatant
(Filter or Centrifuge)

Transfer Known Volume
of Filtrate to Weighed Dish

Evaporate Solvent
to Dryness

Cool and Weigh Residue
to Constant Mass

Calculate Solubility
(mass/volume)

End

Click to download full resolution via product page

Workflow for the Gravimetric Method of solubility determination.
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Workflow for the Spectrophotometric Method of solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1330411
http://www.worlddyevariety.com/disperse-dyes/disperse-red-11.html
https://webbook.nist.gov/cgi/inchi?ID=C2872482&Mask=4
https://en.wikipedia.org/wiki/Disperse_Red_11
https://www.benchchem.com/product/b1330411#solubility-of-disperse-red-11-in-organic-solvents
https://www.benchchem.com/product/b1330411#solubility-of-disperse-red-11-in-organic-solvents
https://www.benchchem.com/product/b1330411#solubility-of-disperse-red-11-in-organic-solvents
https://www.benchchem.com/product/b1330411#solubility-of-disperse-red-11-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1330411?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

